Cas no 1183433-94-4 (1-Methyl-N-(octan-2-yl)-1H-pyrazol-3-amine)

• Product Name: 1-Methyl-N-(octan-2-yl)-1H-pyrazol-3-amine
• CAS No: 1183433-94-4
• MF: C₁₂H₂₃N₃
• MW: 209.331122636795
• CID: 5157445
• Update Time: 2025-10-31

1-Methyl-N-(octan-2-yl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-N-(octan-2-yl)-1H-pyrazol-3-amine
• 1H-Pyrazol-3-amine, 1-methyl-N-(1-methylheptyl)-

• Inchi： 1S/C12H23N3/c1-4-5-6-7-8-11(2)13-12-9-10-15(3)14-12/h9-11H,4-8H2,1-3H3,(H,13,14)
• InChI Key： YOVOCXAPXSTTFS-UHFFFAOYSA-N
• SMILES： N(C1C=CN(C)N=1)C(C)CCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 161
• XLogP3: 3.9
• Topological Polar Surface Area: 29.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 1-Methyl-N-(octan-2-yl)-1H-pyrazol-3-amine

Professional Introduction to 1-Methyl-N-(octan-2-yl)-1H-pyrazol-3-amine (CAS No: 1183433-94-4)

1-Methyl-N-(octan-2-yl)-1H-pyrazol-3-amine, a compound with the chemical identifier CAS No: 1183433-94-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug discovery and medicinal chemistry. The molecular structure of this compound, featuring a pyrazole core substituted with an octan-2-yl group and a methyl group at the N position, contributes to its distinct pharmacological profile.

The pyrazole scaffold is a well-documented heterocyclic system known for its broad spectrum of biological activities. Pyrazoles have been extensively studied for their roles in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The introduction of an octan-2-yl chain at the N position of the pyrazole ring in 1-Methyl-N-(octan-2-yl)-1H-pyrazol-3-amine not only enhances the lipophilicity of the molecule but also influences its interaction with biological targets. This modification has been strategically employed to improve solubility and bioavailability, critical factors in drug development.

In recent years, there has been a growing interest in the development of novel compounds that can modulate inflammatory pathways. Inflammatory responses are central to numerous diseases, including chronic inflammatory disorders and autoimmune conditions. The structural features of 1-Methyl-N-(octan-2-yl)-1H-pyrazol-3-amine suggest potential activity as an inhibitor of key inflammatory mediators. Preliminary studies have indicated that this compound may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the production of pro-inflammatory cytokines.

The octan-2-yl substituent in 1-Methyl-N-(octan-2-yl)-1H-pyrazol-3-amine also imparts a unique pharmacokinetic profile, which is essential for optimizing therapeutic efficacy. Lipophilic extensions can enhance membrane permeability, facilitating better penetration into cellular compartments where many biological processes occur. This characteristic makes the compound particularly promising for applications involving intracellular signaling pathways. Furthermore, the methyl group at the N position may contribute to steric hindrance around critical binding sites, potentially increasing selectivity against off-target interactions.

Advances in computational chemistry have enabled more precise predictions of the pharmacological properties of molecules like 1-Methyl-N-(octan-2-yl)-1H-pyrazol-3-amine. Molecular docking simulations and quantum mechanical calculations have been instrumental in understanding how this compound interacts with biological targets at an atomic level. These computational studies have provided valuable insights into the binding affinity and mode of action of the compound, guiding further optimization efforts.

The synthesis of 1-Methyl-N-(octan-2-yl)-1H-pyrazol-3-amines has been refined through multi-step organic reactions that ensure high yield and purity. The process typically involves condensation reactions followed by functional group transformations to introduce the octanoyl and methyl groups. Advances in synthetic methodologies have allowed for more efficient and sustainable production methods, aligning with global trends toward green chemistry.

In clinical research, 1-Methyl-N-(octan-yld)-1H-pyrazol-amines are being evaluated for their potential therapeutic applications. Initial preclinical studies have shown promising results in models of inflammation and pain management. The compound's ability to modulate key inflammatory pathways without significant side effects makes it an attractive candidate for further development into a novel therapeutic agent. Additionally, its structural versatility allows for easy derivatization, enabling researchers to explore modified analogs with enhanced properties.

The role of pyrazole derivatives in medicinal chemistry continues to expand as new synthetic strategies are developed. The flexibility offered by the pyrazole core allows for diverse functionalization patterns, making it a versatile platform for drug discovery. Researchers are increasingly leveraging this scaffold to design compounds with tailored pharmacological profiles suited for specific therapeutic needs.

The future prospects for CAS No: 1183433-94⁴-diamine derivatives, including derivatives like 1-methyl-n-octanylpyrazoleamine, appear highly promising. Ongoing research aims to elucidate their mechanisms of action further and translate preclinical findings into clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate this process and bring these novel compounds to patients who may benefit from them.